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Compound of Interest

Compound Name: GPR3 agonist-2

Cat. No.: B12381180 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the stability, storage, and handling of

GPR3 agonist-2 (CAS 1983120-51-9), a potent full agonist of the G protein-coupled receptor

3. Adherence to these guidelines is crucial for ensuring the compound's integrity and obtaining

reliable experimental results.
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Property Value

IUPAC Name
3-(trifluoromethoxy)-dibenziodolium, 1,1,1-

trifluoromethanesulfonate

CAS Number 1983120-51-9

Molecular Formula C₁₄H₇F₆IO₄S

Molecular Weight 512.16 g/mol

Purity ≥98%

Formulation A solid

Solubility
Slightly soluble in Acetonitrile (0.1-1 mg/ml) and

DMSO (0.1-1 mg/ml)[1]

Biological Activity

A potent full agonist of G protein-coupled

receptor 3 (GPR3) with an EC₅₀ of 260 nM.[2][3]

It is selective for GPR3 over GPR6 and GPR12

at 10 µM.[1]

Stability and Storage
Proper storage is critical to maintain the stability and activity of GPR3 agonist-2. Below are the

recommended storage conditions for the compound in both solid and solution forms.

Solid Form
Storage Condition Duration Notes

-20°C ≥ 4 years[1] Store in a dry, dark place.

Room Temperature Shipping
Suitable for short-term

shipping.

Stock Solutions
It is recommended to prepare fresh working solutions for in vivo experiments on the day of use.

For stock solutions, aliquot and store as follows to avoid repeated freeze-thaw cycles.
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Storage Condition Solvent Duration Notes

-80°C DMSO Up to 6 months
Sealed storage, away

from moisture.

-20°C DMSO Up to 1 month
Sealed storage, away

from moisture.

GPR3 Signaling Pathway
G protein-coupled receptor 3 (GPR3) is an orphan receptor that is constitutively active,

primarily signaling through the Gαs protein subunit to activate adenylyl cyclase. This leads to

an increase in intracellular cyclic AMP (cAMP) levels, which in turn activates Protein Kinase A

(PKA). Downstream of PKA, GPR3 signaling can modulate the activity of other pathways,

including the ERK and PI3K pathways, which are involved in processes like neurite outgrowth.

Additionally, GPR3 can signal independently of G proteins through β-arrestin 2, which can

influence the production of amyloid-β.
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Experimental Protocols
Protocol 1: Preparation of Stock Solutions
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This protocol describes the preparation of a 10 mM stock solution of GPR3 agonist-2 in

DMSO.

Materials:

GPR3 agonist-2 (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, amber microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate the vial of solid GPR3 agonist-2 to room temperature before opening to prevent

moisture condensation.

Weigh the required amount of GPR3 agonist-2 in a sterile microcentrifuge tube. For a 10

mM stock solution, this would be 5.12 mg per 1 mL of DMSO.

Add the appropriate volume of anhydrous DMSO to the tube.

Vortex the solution until the solid is completely dissolved. Gentle warming (e.g., in a 37°C

water bath) and/or sonication can be used to aid dissolution if necessary.

Aliquot the stock solution into smaller volumes in sterile, amber microcentrifuge tubes to

minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).

Protocol 2: Assessment of Compound Stability
This protocol provides a general framework for assessing the stability of GPR3 agonist-2
under various conditions.
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Objective: To determine the stability of GPR3 agonist-2 in solution under different temperature

and light conditions.

Materials:

GPR3 agonist-2 stock solution (e.g., 10 mM in DMSO)

Appropriate buffer or cell culture medium for dilution

High-performance liquid chromatography (HPLC) system with a suitable column (e.g., C18)

UV detector

Incubators or water baths set to desired temperatures

Light-blocking foil

Experimental Workflow:

Prepare working solutions of
GPR3 agonist-2 in desired buffer

Incubate samples under
different conditions

(e.g., 4°C, RT, 37°C, with/without light)

Collect samples at specified
time points (e.g., 0, 2, 4, 8, 24 hours)

Analyze samples by HPLC
to quantify the remaining

GPR3 agonist-2

Analyze data to determine
the degradation rate and half-life
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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